Cas no 1321-64-8 (pentachloronaphthalene)

• Product Name: pentachloronaphthalene
• CAS No: 1321-64-8
• MF: C₁₀H₃Cl₅
• MW: 300.395817995071
• CID: 898901
• PubChem ID: 114760
• Update Time: 2025-04-19

pentachloronaphthalene Chemical and Physical Properties

Names and Identifiers

• pentachloronaphthalene
• Halowax 1013
• 1,2,3,4,5-pentachloronaphthalene
• HSDB 2918
• Naphthalene, pentachloro-
• Pentachloronapthalene
• pentachloro-naphthalen
• chlorinatednaphthalenes
• penthachloronaphthalene
• Polychlorierte Naphthaline

• Inchi： 1S/C10H3Cl5/c11-4-1-5-9(6(12)2-4)7(13)3-8(14)10(5)15/h1-3H
• InChI Key： WYLDWCYZCFRVRH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C2C(=CC(=CC2=1)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 297.86800
• Monoisotopic Mass: 297.867739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Lamellar crystals.
• Density: 1.7000
• Melting Point: 120°C
• Boiling Point: 384.34°C (rough estimate)
• Flash Point: 194.1°C
• Refractive Index: 1.5538 (estimate)
• PSA: 0.00000
• LogP: 6.10680
• Solubility: Insoluble in water, soluble in ethanol, ether, benzene.

pentachloronaphthalene Security Information

• Hazard Category Code： 21/22-36/38-50/53
• Safety Instruction： 35-60-61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Chloronaphthalenes